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Compound of Interest

Compound Name: Taurine-13C2,15N

Cat. No.: B12420787 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Taurine-13C2,15N, a stable isotope-labeled compound. By adhering

to these procedural steps, you can maintain a safe laboratory environment while ensuring the

integrity of your research.

Immediate Safety and Hazard Information
Taurine-13C2,15N is a non-radioactive, stable isotope-labeled compound. While not classified

as acutely toxic, it can cause skin, eye, and respiratory irritation.[1][2] Adherence to standard

laboratory safety protocols is crucial to minimize risk.

Hazard Identification
Hazard Statement Classification Precautionary Statement

Causes skin irritation Skin Irritant 2

P264: Wash hands, forearms

and face thoroughly after

handling.

Causes serious eye irritation Eye Irritant 2A

P337+P313: If eye irritation

persists: Get medical advice or

attention.

May cause respiratory irritation STOT SE 3
P261: Avoid breathing dust,

fume, gas, mist, spray, vapors.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. Seek medical

advice/attention.

Skin Contact

Promptly flush the affected area with water and

remove any contaminated clothing. If skin

irritation occurs, get medical advice or attention.

Eye Contact
Promptly flush eyes with water for a prolonged

period (15 minutes) and seek medical attention.

Ingestion
Refer to the Safety Data Sheet. Do not induce

vomiting. Seek medical advice if you feel unwell.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This section provides a detailed protocol for the safe handling of Taurine-13C2,15N in a

laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)
Prior to handling, ensure that appropriate engineering controls are in place and that all

personnel are equipped with the necessary PPE.

Ventilation: Always handle Taurine-13C2,15N in a well-ventilated area. For procedures that

may generate dust, use a chemical fume hood.

Personal Protective Equipment: The minimum required PPE includes:

Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.

For tasks with a higher risk of splashing, chemical safety goggles or a face shield should

be worn.
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Hand Protection: Disposable nitrile gloves are suitable for incidental contact. Ensure to

wash hands after removing gloves.

Body Protection: A lab coat is required to protect clothing and skin. Ensure it is kept clean

and worn buttoned.

Footwear: Closed-toe shoes must be worn at all times in the laboratory.

Respiratory Protection: If working in an area with inadequate ventilation or when there is a

risk of inhaling dust, a NIOSH-approved N95 dust mask or a supplied-air respirator should

be used.

Storage and Handling Procedures
Proper storage and handling are critical to maintaining the chemical's integrity and preventing

accidental exposure.

Storage: Store Taurine-13C2,15N at room temperature in a dry, well-ventilated place, away

from light and moisture. Keep the container tightly closed when not in use.

Handling:

Before use, inspect the container for any damage.

Avoid creating dust when handling the solid material.

Use designated spatulas and weighing boats for transferring the compound.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Spill and Emergency Procedures
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

Minor Spills:

Alert personnel in the immediate area.
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Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.

Major Spills:

Evacuate the area and alert the laboratory safety officer.

Restrict access to the spill area.

Follow established institutional procedures for large chemical spills.

Disposal Plan: Responsible Waste Management
As Taurine-13C2,15N is a stable, non-radioactive isotope-labeled compound, its disposal is

straightforward. The primary consideration is that it should be treated as a chemical waste

product and not disposed of in the regular trash or down the drain.

Waste Segregation and Labeling
Solid Waste:

Place unused Taurine-13C2,15N, contaminated PPE (such as gloves and weighing

boats), and spill cleanup materials into a designated, clearly labeled hazardous waste

container.

The label should include the words "Hazardous Waste," the chemical name ("Taurine-
13C2,15N"), and the associated hazards (e.g., "Skin Irritant," "Eye Irritant").

Liquid Waste:

If Taurine-13C2,15N is dissolved in a solvent, the resulting solution should be collected in

a compatible, labeled hazardous waste container.

The label must list all components of the mixture by percentage or volume.

Never mix incompatible waste streams.
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Disposal Procedure
Stable isotope-labeled waste is generally handled in the same manner as common chemical

waste.

Follow your institution's guidelines for the disposal of non-hazardous chemical waste.

Do not discharge into the environment.

Ensure all waste containers are securely capped and stored in a designated satellite

accumulation area until they are collected by your institution's environmental health and

safety department.

Visualizing the Workflow: Safe Handling of Taurine-
13C2,15N
The following diagram illustrates the logical workflow for the safe handling of Taurine-
13C2,15N, from preparation to disposal.
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Start: Prepare for Handling

1. Don Personal
Protective Equipment (PPE)

2. Prepare Well-Ventilated
Work Area (Fume Hood)

3. Handle Taurine-13C2,15N
(Weighing, Transferring)

Spill Occurs

No

5. Decontaminate Work Area

Yes

4. Execute Spill
Cleanup Procedure

Yes

6. Segregate and Label
Waste for Disposal

End: Task Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Taurine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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